Cas no 1078-71-3 (Heptylbenzene)

• Product Name: Heptylbenzene
• CAS No: 1078-71-3
• MF: C₁₃H₂₀
• MW: 176.297904014587
• MDL: MFCD00009545
• CID: 40700
• PubChem ID: 87570502
• Update Time: 2025-04-18

Heptylbenzene Chemical and Physical Properties

Names and Identifiers

• Heptylbenzene
• n-Heptylbenzene
• 1-Phenylheptane, (n-Heptylbenzene)
• 1-Phenylheptane
• 1-Heptylbenzene
• n-Heptylbenzene1000µg
• PHENYLHEPTANE
• heptyl-benzen
• n-heptbenzene
• 1-PHENYLHEPTAN
• benzene,heptyl-
• n-Peptylbenzene
• Benzene, heptyl-
• BAA07871
• AKOS015890295
• EINECS 214-084-3
• NS00023481
• Heptane, 1-phenyl-
• Q27160481
• FT-0608259
• CS-0128904
• heptyl-benzene
• Heptane, 1(or 7)-phenyl-
• 12UC21C7SN
• F21475
• NSC-97413
• NSC97413
• UNII-12UC21C7SN
• H0046
• CHEBI:88592
• BS-42394
• DTXSID3061477
• MFCD00009545
• NSC 97413
• 1078-71-3
• Heptane, phenyl-
• 1-Phenylheptane, 98%
• A801773
• Heptane, 1phenyl
• Heptane, 1phenyl (8CI)
• DB-040795
• Benzene, heptyl
• Heptane, 1-phenyl-(8CI)
• DTXCID5033094
• 1Phenylheptane
• Heptane, 1(or 7)phenyl
• 214-084-3

• MDL： MFCD00009545
• Inchi： 1S/C13H20/c1-2-3-4-5-7-10-13-11-8-6-9-12-13/h6,8-9,11-12H,2-5,7,10H2,1H3
• InChI Key： LBNXAWYDQUGHGX-UHFFFAOYSA-N
• SMILES： C(CCC1C=CC=CC=1)CCCC
• BRN： 1905782

Computed Properties

• Exact Mass: 176.15700
• Monoisotopic Mass: 176.156501
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: colorless liquid
• Density: 0.86 g/mL at 25 °C(lit.)
• Melting Point: −48 °C (lit.)
• Boiling Point: 235°C(lit.)
• Flash Point: Fahrenheit: 203 ° f
  Celsius: 95 ° c
  
• Refractive Index: n20/D 1.485(lit.)
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents. Combustible.
• PSA: 0.00000
• LogP: 4.19950
• Solubility: Not determined

Heptylbenzene Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H410
• Hazardous Material transportation number：UN 3082 9/PG 3
• WGK Germany：3
• Hazard Category Code： 50/53
• Safety Instruction： S23-S24/25-S61-S60
• Hazardous Material Identification：
• Safety Term：9
• Packing Group：III
• Risk Phrases：R50/53
• Packing Group：III
• Hazard Level：9
• HazardClass：9
• PackingGroup：III
• TSCA：Yes

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons